Polymethacrylate
Cat. No. B1205211
M. Wt: 186.2 g/mol
InChI Key: IWVKTOUOPHGZRX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04693553
Procedure details
A solution comprising 90 parts by weight of methyl methacrylate, 10 parts by weight of methacrylic acid, 0.75 part by weight of tert-dodecylmercaptan, and 0.4 part by weight of lauroyl peroxide was prepared. A methyl methacrylate/methacrylic acid copolymer was formed from this solution in the same manner as described in Example 8.
Identifiers
|
REACTION_CXSMILES
|
[C:1]([O:6][CH3:7])(=[O:5])[C:2]([CH3:4])=[CH2:3].[C:8]([OH:13])(=[O:12])[C:9]([CH3:11])=[CH2:10].CC(C(C(C(S)(C)C)(C)C)(C)C)C.C(OOC(=O)CCCCCCCCCCC)(=O)CCCCCCCCCCC>>[C:1]([O:6][CH3:7])(=[O:5])[C:2]([CH3:4])=[CH2:3].[C:8]([OH:13])(=[O:12])[C:9]([CH3:11])=[CH2:10] |f:4.5|
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(C(=C)C)(=O)OC
|
Step Two
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(C(=C)C)(=O)O
|
Step Three
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
CC(C)C(C)(C)C(C)(C)C(C)(C)S
|
Step Four
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(CCCCCCCCCCC)(=O)OOC(CCCCCCCCCCC)=O
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
was prepared
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
C(C(=C)C)(=O)OC.C(C(=C)C)(=O)O
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
